molecular formula C9H4ClF3N2O B1515890 2-Chloro-5-(trifluoromethyl)quinazolin-8-ol

2-Chloro-5-(trifluoromethyl)quinazolin-8-ol

Cat. No.: B1515890
M. Wt: 248.59 g/mol
InChI Key: UXNZJYPQYMHHHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-(trifluoromethyl)quinazolin-8-ol is a useful research compound. Its molecular formula is C9H4ClF3N2O and its molecular weight is 248.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4ClF3N2O

Molecular Weight

248.59 g/mol

IUPAC Name

2-chloro-5-(trifluoromethyl)quinazolin-8-ol

InChI

InChI=1S/C9H4ClF3N2O/c10-8-14-3-4-5(9(11,12)13)1-2-6(16)7(4)15-8/h1-3,16H

InChI Key

UXNZJYPQYMHHHQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1C(F)(F)F)C=NC(=N2)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-8-methoxy-5-(trifluoromethyl) quinazoline (1 eq) (See example 51 for synthesis) in DCM was added boron tribromide at 0° C. The reaction mixture was warmed to room temperature and stirred overnight. The reaction mixture was concentrated and residue was treated with ice cold water. Precipitate was filtered, washed and dried in vacuo to provide product as a yellow solid in 78% yield. ES/MS m/z 249.0 (MH+).
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2-chloro-8-methoxy-5-(trifluoromethyl) quinazoline
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